5-Nitro-2,4'-bipyridine

• CAS RN: 834881-85-5
• Molecular Formula: C10H7N3O2
• Molecular Weight: 201.18 g/mol
• IUPAC Name: 5-nitro-2-pyridin-4-ylpyridine
• InChI: InChI=1S/C10H7N3O2/c14-13(15)9-1-2-10(12-7-9)8-3-5-11-6-4-8/h1-7H
• InChI Key: DLKVCGPNJBPEHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1[N+](=O)[O-])C2=CC=NC=C2

Description

5-Nitro-2,4'-bipyridine is a useful research compound. Its molecular formula is C10H7N3O2 and its molecular weight is 201.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(Dimethylamino)-2-nitro-2-propenal (60.5 g) was dissolved in tetrahydrofuran (500 ml). To the resulting solution were added 4-acetylpyridine (48.5 g) and potassium t-butoxide (121.14 g), for agitation at 30° C. for 30 minutes. After ammonium acetate (185 g) and acetic acid (140 ml) were added, reaction was progressed at an inner temperature of 95° C. for 4 hours while tetrahydrofuran was distilled off. To the reaction solution was added aqueous 25% NaOH solution (400 ml), for crystallization. The resulting crystal was dried to obtain the object compound in pale dark brown crystal (58 g; yield of 72%).